Cas no 1805322-45-5 (2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805322-45-5
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4847818
• Update Time: 2025-06-14

2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H10F2N2O/c1-13-6-2-3-12-5(4-11)7(6)8(9)10/h2-3,8H,4,11H2,1H3
• InChI Key： AFZBAUDLADQXES-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CN=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.3
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805322-45-5)

2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805322-45-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for drug discovery, where modifications to the pyridine core can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in medicinal chemistry. The incorporation of fluorine atoms, as seen in the difluoromethyl group of this compound, often improves pharmacokinetic properties such as membrane permeability and bioavailability. Researchers are particularly interested in how 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine can be leveraged to develop novel therapeutics for conditions like inflammatory diseases and central nervous system (CNS) disorders. These applications align with current trends in precision medicine and targeted drug delivery.

Another area of interest is the role of 4-methoxypyridine derivatives in agrochemical formulations. The methoxy group in this compound contributes to its stability and reactivity, making it a candidate for developing next-generation pesticides and herbicides. With growing concerns about sustainable agriculture, the agrochemical industry is actively exploring eco-friendly alternatives, and 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine could play a pivotal role in this transition.

From a synthetic chemistry perspective, the aminomethyl moiety in this compound offers a handle for further functionalization, enabling the creation of diverse molecular architectures. This flexibility is crucial for combinatorial chemistry and high-throughput screening, where rapid iteration of compound libraries is essential. The CAS No. 1805322-45-5 is frequently cited in patents and academic publications, underscoring its importance in cutting-edge research.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine is not classified as hazardous, proper handling and disposal protocols must be followed to minimize ecological impact. This aligns with the broader push for green chemistry principles, which emphasize the design of safer chemicals and processes.

In summary, 2-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805322-45-5) represents a compelling case study in the intersection of chemistry, biology, and environmental science. Its multifaceted applications—from drug development to agrochemical innovation—highlight its relevance in addressing some of today's most pressing challenges. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is likely to grow.